1-(3-Bromobenzoyl)-2-methylpiperazine

• IUPAC Name: (3-bromophenyl)-(2-methylpiperazin-1-yl)methanone
• InChI: InChI=1S/C12H15BrN2O/c1-9-8-14-5-6-15(9)12(16)10-3-2-4-11(13)7-10/h2-4,7,9,14H,5-6,8H2,1H3
• InChI Key: IVDRHFORCYXHQD-UHFFFAOYSA-N
• Canonical SMILES: CC1CNCCN1C(=O)C2=CC(=CC=C2)Br
• Molecular Formula: C12H15BrN2O
• Molecular Weight: 283.16 g/mol

Description

“1-(3-Bromobenzoyl)piperidine” is a chemical compound that belongs to the class of piperidine derivatives. It has a molecular weight of 268.15. Another related compound is “1-(3-Bromobenzyl)piperidine” with a molecular formula of C12H16BrN and an average mass of 254.166 Da.

Synthesis Analysis

The synthesis of these compounds often involves acylation reactions. For instance, “1-(3-Bromobenzoyl)piperidine” can be synthesized by reacting 3-bromobenzoyl chloride with piperidine in the presence of a base.

Molecular Structure Analysis

The molecular structure of these compounds includes a piperidine ring with a substituted benzoyl group at the 3-position. The benzoyl group consists of a phenyl ring attached to a carbonyl functional group.

It’s important to note that the physical and chemical properties can vary significantly depending on the specific structure of the compound.

Scientific Research Applications

Multi-component Hydrogen-bonding Organic Salts Formation

Research demonstrates the use of 1-methylpiperazine in synthesizing multi-component hydrogen-bonding salts with aromatic carboxylic acids, showcasing the compound's utility in forming diverse 3D net supramolecular architectures. These structures are significant for their thermal stability and potential applications in materials science and crystal engineering (Yang Yu et al., 2015).

Synthesis and Spectral Analysis of Sulfamoyl and Oxadiazole Derivatives

Another study explores the synthesis of 1,3,4-oxadiazole derivatives from a similar compound, 3-methylpiperidine, highlighting the therapeutic potential of these derivatives. The research focuses on the antibacterial activity of these compounds, illustrating the compound's relevance in developing new antimicrobial agents (A. Rehman et al., 2019).

Antimicrobial Activity of Aminobenzylated Mannich Bases

A study on the synthesis of new aminobenzylated Mannich bases using 3-bromobenzaldehyde and various amines, including N-methylpiperazine, indicates the compound's utility in producing compounds with notable antimicrobial activity. This underscores the role of structural modifications in enhancing biological activity (K. Nimavat et al., 2004).

Safety and Hazards

These compounds can cause severe skin burns and eye damage. They may also cause respiratory irritation. Therefore, proper safety measures should be taken when handling these compounds.